Cas no 151510-21-3 (3-Pyridinecarboxaldehyde,2,6-diamino-)

• Product Name: 3-Pyridinecarboxaldehyde,2,6-diamino-
• CAS No: 151510-21-3
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD18818974
• CID: 99518
• PubChem ID: 10877178
• Update Time: 2025-08-04

3-Pyridinecarboxaldehyde,2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,2,6-diamino-
• 2,6-diaminopyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde,2,6-diamino-(9CI)
• AB76145
• 2,6-diaminopyridine-3-carboxaldehyde
• 151510-21-3
• AKOS006337827
• SCHEMBL7261717
• 2,6-DIAMINONICOTINALDEHYDE

• MDL： MFCD18818974
• Inchi： 1S/C6H7N3O/c7-5-2-1-4(3-10)6(8)9-5/h1-3H,(H4,7,8,9)
• InChI Key： YDVDHHVHCIAGAJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(N)N=C1N

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82Ų

Additional information on 3-Pyridinecarboxaldehyde,2,6-diamino-

3-Pyridinecarboxaldehyde,2,6-diamino- (CAS No. 151510-21-3): A Comprehensive Overview in Modern Chemical Biology

The compound 3-Pyridinecarboxaldehyde,2,6-diamino- (CAS No. 151510-21-3) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both aldehyde and amine functional groups, has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular design.

At the heart of its utility lies the presence of the pyridine core, a scaffold that is widely recognized for its ability to interact with biological targets. The aldehyde group at the third position and the amino groups at the second and sixth positions provide additional reactivity, making this compound a valuable intermediate in synthetic chemistry. The specific arrangement of these functional groups allows for diverse modifications, enabling researchers to tailor its properties for various applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The aldehyde functionality is particularly noteworthy as it serves as a key site for condensation reactions, forming Schiff bases and other complex molecules. These derivatives have shown promise in inhibiting enzymes and receptors involved in metabolic pathways, making them attractive candidates for therapeutic development.

The dual presence of amine groups further enhances the compound's versatility. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can be leveraged to improve solubility and bioavailability of drug candidates. This characteristic has been exploited in the design of novel molecules targeting neurological disorders, where precise interactions with biological membranes are crucial.

Recent studies have highlighted the role of pyridine-based compounds in modulating inflammatory responses. The structural motif of 3-Pyridinecarboxaldehyde,2,6-diamino- (CAS No. 151510-21-3) has been found to mimic natural bioactive molecules that interact with immune system receptors. By leveraging this scaffold, researchers have developed novel agents that show promise in reducing inflammation without compromising host defense mechanisms.

The compound's reactivity also makes it an excellent candidate for use in catalysis and material science. Transition metal complexes incorporating this ligand have been reported to exhibit enhanced catalytic activity in various organic transformations. These findings underscore the importance of pyridine derivatives as building blocks for developing efficient synthetic methodologies.

In the realm of drug discovery, the ability to derivatize 3-Pyridinecarboxaldehyde,2,6-diamino- (CAS No. 151510-21-3) offers a pathway to explore structure-activity relationships (SAR). By systematically modifying its functional groups or introducing additional substituents, researchers can fine-tune its biological activity. This approach has been instrumental in identifying lead compounds for diseases ranging from cancer to infectious disorders.

The synthesis of this compound typically involves multi-step organic reactions that highlight modern synthetic techniques such as palladium-catalyzed cross-coupling and transition-metal-mediated transformations. These methods not only ensure high yields but also allow for regioselective functionalization, which is critical for achieving the desired molecular architecture.

The growing body of literature on pyridine derivatives underscores their significance in medicinal chemistry. For instance, recent patents have described novel therapeutic agents based on modified pyridine cores that exhibit improved pharmacokinetic profiles compared to their parent compounds. Such advancements highlight the enduring relevance of this class of molecules in addressing unmet medical needs.

The chemical biology applications extend beyond drug discovery to include probes for studying protein-protein interactions and enzyme mechanisms. The unique electronic properties of pyridine-based ligands make them suitable for designing fluorescent probes that can visualize biological processes in real-time. This capability has opened new avenues for understanding complex cellular dynamics.

In conclusion, 3-Pyridinecarboxaldehyde,2,6-diamino- (CAS No. 151510-21-3) stands as a testament to the power of heterocyclic chemistry in addressing contemporary challenges in health and technology. Its structural features and reactivity profile offer a rich foundation for innovation across multiple disciplines. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow even further.